Cas no 718596-77-1 ((S)-3-Amino-3-(4-cyano-phenyl)-propionic acid)

• Product Name: (S)-3-Amino-3-(4-cyano-phenyl)-propionic acid
• CAS No: 718596-77-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD04117832
• CID: 558327
• PubChem ID: 1491714
• Update Time: 2025-09-21

(S)-3-Amino-3-(4-cyano-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-cyanophenyl)propanoic acid
• (S)-3-Amino-3-(4-cyanophenyl)propionic acid
• (S)-3-AMINO-3-(4-CYANO-PHENYL)-PROPIONIC ACID
• (S)-3-Amino-3-(4-cyanophenyl)-propionic acid
• Benzenepropanoic acid, b-amino-4-cyano-, (bS)-
• H-L-b-phe(4-CN)-OH
• (3S)-3-amino-3-(4-cyanophenyl)propanoic acid
• (S)-3-Amino-3-(4-cyanophenyl)propanoicacid
• (S)-3-Amino-(4-cyanophenyl)propionic acid
• DTXSID80363443
• DS-17069
• A866353
• JFPLLJRLBHIJPS-VIFPVBQESA-N
• CS-0157633
• (S)-3-AMINO-(4-CYANO-PHENYL)-PROPIONIC ACID
• 3-(S)-Amino-3-(4-cyano-phenyl)-propionic acid
• AKOS016842515
• MFCD04117832
• SCHEMBL13991118
• 718596-77-1
• DB-224799
• (S)-3-Amino-3-(4-cyano-phenyl)-propionic acid

• MDL： MFCD04117832
• Inchi： 1S/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
• InChI Key： JFPLLJRLBHIJPS-VIFPVBQESA-N
• SMILES： OC(C[C@@H](C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• PSA: 87.11000
• LogP: 1.73308
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives